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Introduction

Dendrogenin A (DDA) is a recently discovered mammalian cholesterol metabolite with
significant biological activities, including tumor suppression and neurostimulating properties.[1]
[2][3] It is formed through the enzymatic conjugation of 5,6a-epoxycholesterol with histamine.[3]
[4] Studies have shown that DDA levels are decreased in breast tumors compared to normal
tissues, suggesting a deregulation of its metabolic pathway in carcinogenesis.[1][2] Accurate
and sensitive quantification of DDA in biological matrices is crucial for understanding its
physiological roles and its potential as a biomarker or therapeutic agent.

This application note describes a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantification of Dendrogenin A in human plasma.
The method utilizes a simple liquid-liquid extraction for sample preparation and a reversed-
phase chromatographic separation with a total run time of 10 minutes.[1][2]

Signaling Pathway of Dendrogenin A

Dendrogenin A has been shown to exert its anticancer effects through the induction of lethal
autophagy in cancer cells.[5][6] This is mediated through its interaction with the Liver X
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Receptor (LXR), leading to the expression of downstream targets like Nur77, Norl, and LC3,
which are involved in autolysosome formation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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